Cas no 79578-98-6 (1-Methyl-1H-imidazol-4-amine)

• Product Name: 1-Methyl-1H-imidazol-4-amine
• CAS No: 79578-98-6
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD02597572
• CID: 654269
• PubChem ID: 10898649
• Update Time: 2025-10-20

1-Methyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazol-4-amine
• CINNAMIC ACID
• 1-Methyl-1H-imidazol-4-ylamine
• 1-methylimidazol-4-amine
• 1-methyl-1h-imidazol-4-ylamin
• 3-methyl-5-aminoimidazole
• 4-amino-1-methylimidazole
• QC-146
• DTXSID80447515
• AKOS015919650
• JABBOSBXQIXTPB-UHFFFAOYSA-N
• 79578-98-6
• AB11896
• MFCD02597572
• AM85916
• F13269
• 1H-Imidazol-4-amine, 1-methyl-
• EN300-211485
• FT-0738181
• 1-Methyl-1H-imidazol-4-amine (ACI)
• DB-075602
• SY017949

• MDL： MFCD02597572
• Inchi： 1S/C4H7N3/c1-7-2-4(5)6-3-7/h2-3H,5H2,1H3
• InChI Key： JABBOSBXQIXTPB-UHFFFAOYSA-N
• SMILES： N1C(N)=CN(C)C=1

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (635 g/l) (25 º C),
• PSA: 43.84000
• LogP: 0.58350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-1H-imidazol-4-amine

Comprehensive Overview of 1-Methyl-1H-imidazol-4-amine (CAS No. 79578-98-6): Properties, Applications, and Research Insights

1-Methyl-1H-imidazol-4-amine (CAS No. 79578-98-6) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its amine functional group at the 4-position and a methyl substitution at the 1-position, has garnered significant attention due to its potential applications in drug discovery and catalysis. Researchers and industries are increasingly exploring its derivatives for their bioactive properties and synthetic utility.

The structural uniqueness of 1-Methyl-1H-imidazol-4-amine makes it a valuable intermediate in the synthesis of N-heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in the development of small-molecule therapeutics, particularly in oncology and infectious disease research. Its electron-rich nitrogen atoms facilitate interactions with biological targets, enhancing its relevance in medicinal chemistry.

In the context of green chemistry, 79578-98-6 has been investigated as a ligand or catalyst precursor in sustainable synthesis protocols. The compound’s ability to participate in metal coordination reactions aligns with the growing demand for eco-friendly catalytic systems. This aligns with the broader industry trend toward reducing environmental impact while maintaining high reaction efficiency.

From a commercial perspective, 1-Methyl-1H-imidazol-4-amine is often sought after by fine chemical suppliers and research institutions. Its CAS number (79578-98-6) serves as a critical identifier for procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity, ensuring it meets the stringent standards required for laboratory use and industrial-scale production.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models frequently utilize imidazole-based scaffolds like 1-Methyl-1H-imidazol-4-amine to predict molecular interactions and optimize lead compounds. This intersection of cheminformatics and experimental chemistry underscores the compound’s enduring relevance in modern scientific endeavors.

Safety and handling of 79578-98-6 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments to maintain stability. These precautions are consistent with best practices for handling amine-containing compounds.

In summary, 1-Methyl-1H-imidazol-4-amine (CAS No. 79578-98-6) represents a multifaceted tool in both academic and industrial chemistry. Its applications span from pharmaceutical intermediates to catalytic frameworks, reflecting the dynamic nature of imidazole chemistry. As research continues to uncover new functionalities, this compound is poised to remain a cornerstone in the advancement of specialty chemicals and life sciences.